Cas no 131837-15-5 (Cyclohexanecarboxylic acid, 2-ethoxy-, ethyl ester (9CI))

• Product Name: Cyclohexanecarboxylic acid, 2-ethoxy-, ethyl ester (9CI)
• CAS No: 131837-15-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1234052
• PubChem ID: 22395071
• Update Time: 2025-04-20

Cyclohexanecarboxylic acid, 2-ethoxy-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-ethoxy-, ethyl ester (9CI)
• SCHEMBL3825711
• 131837-15-5
• Ethyl 2-ethoxycyclohexane-1-carboxylate

• Inchi： 1S/C11H20O3/c1-3-13-10-8-6-5-7-9(10)11(12)14-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： IIYWGIOZVFDVNR-UHFFFAOYSA-N
• SMILES： O(CC)C1CCCCC1C(=O)OCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 35.53